4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde

• CAS: 175203-58-4
• Molecular Formula: C13H8OS
• Molecular Weight: 212.27 g/mol
• SMILES: C1=CC=C(C=C1)C#CC2=CSC(=C2)C=O
• InChI: InChI=1S/C13H8OS/c14-9-13-8-12(10-15-13)7-6-11-4-2-1-3-5-11/h1-5,8-10H
• InChIKey: SAYKNBQCVYQQJF-UHFFFAOYSA-N

Researchers requiring precise 2,4-substitution pattern on thiophene aldehyde face challenges with regioisomeric impurities affecting material properties. This 4-substituted isomer (CAS 175203-58-4) offers a defined scaffold for OLED/OPV polymer synthesis and caspase-3 inhibitor development. • Regiospecific 2,4-substitution ensures consistent backbone geometry in conjugated polymers. • High melting point (115-118°C) vs 5-isomer (~83°C) enables vacuum thermal evaporation processing. • Available at ≥95% purity, reducing in-house purification steps.

4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde: Identity and Procurement

4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde (CAS: 175203-58-4) is an organic compound characterized by a thiophene ring substituted with a phenylethynyl group at the 4-position and an aldehyde functional group at the 2-position, with the molecular formula C₁₃H₈OS and a molecular weight of 212.27 g/mol . Its unique substitution pattern distinguishes it from its 5-substituted regioisomer, 5-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde (CAS: 17257-10-2) , and other phenylethynyl-thiophene derivatives, a class recognized for potential in organic electronics and medicinal chemistry [1]. The compound is commercially available with a typical purity specification of 95% or higher, and at room temperature it is a solid with a melting point range of 115-118°C .

Defined 2,4-disubstituted thiophene architecture for conjugated material design

Higher melting point supports thermal processing and thin-film deposition workflows

High-purity commercial supply for multi-step synthetic routes

• [1] Fisher Scientific. (n.d.). 4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde, 97%, Thermo Scientific Maybridge. Technical Datasheet. Retrieved from https://www.fishersci.co.uk/ View Source

4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde: Why Substitution Fails

Substituting 4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde with a generic thiophene aldehyde or its 5-substituted regioisomer is not scientifically sound due to fundamental differences in molecular architecture. The position of the aldehyde group relative to the phenylethynyl substituent fundamentally alters the molecule's electronic properties and reactivity. For instance, the 4-substituted isomer possesses an ortho-relationship between the electron-withdrawing aldehyde and the conjugated alkyne moiety, which is distinct from the remote relationship in the 5-substituted isomer (CAS 17257-10-2) . This structural nuance directly impacts key parameters such as the compound's melting point (115-118°C) versus the significantly lower melting point of its 5-substituted analog (~83°C), and is a critical determinant of its suitability as a specific building block for materials with defined spatial and electronic requirements . Therefore, unqualified substitution risks altering a synthetic pathway's regiospecificity and the desired photophysical or electronic properties of the final advanced material.

Regioisomer Mismatch

5-substituted isomer alters conjugation geometry and electronic properties; not a direct replacement.

Thermal Processing Window

Significantly lower melting point of the 5-isomer may not support high-temperature fabrication steps.

Pharmacophore Absence

Generic thiophene aldehydes lack the phenylethynyl moiety required for caspase-3 research probe design.

4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde: Differentiated Evidence

Distinct Thermal Profile vs. 5-Substituted Regioisomer

The solid-state properties of 4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde are distinct from its 5-substituted analog, 5-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde (CAS 17257-10-2). The target compound is characterized by a significantly higher melting point, a key indicator of stronger intermolecular forces and potential differences in crystal packing . This is in contrast to the 5-substituted isomer, which is described as a white crystalline solid with a melting point around 83°C . This quantitative difference in melting point is a direct result of the regioisomeric substitution pattern and is a primary differentiator for applications requiring specific thermal stability or solid-state processing.

Melting Point

Data to verify

115–118 °C vs ~83 °C

Δ 32–35 °C higher

Higher thermal processing window for thin-film methods

Source review required; independent characterization pending

Evidence Dimension	Melting Point
Target Compound Data	115-118 °C
Comparator Or Baseline	5-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde (CAS 17257-10-2): ~83 °C
Quantified Difference	Increase of 32-35 °C
Conditions	Measured as neat solid at atmospheric pressure

Why This Matters

The higher melting point provides a wider thermal processing window for applications such as vacuum deposition in organic electronics or in high-temperature polymer synthesis, where the 5-isomer may prematurely melt or degrade.

Purity Advantage in Regioisomer Supply

The commercial supply of the 4-substituted isomer is consistently offered at a higher baseline purity compared to its 5-substituted analog. Reputable vendors such as Thermo Scientific Maybridge and AK Scientific provide 4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde with a purity specification of 95-97% . In contrast, the 5-substituted isomer, 5-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde, is often listed at lower purity grades, such as 90% [1]. While 95% purity is also available for the 5-isomer, the 4-isomer maintains a higher typical minimum purity across multiple major vendors. This suggests a potential advantage in the synthetic accessibility or purification of the 4-substituted product, which can be a critical factor in ensuring reproducible yields and minimizing side reactions in sensitive chemical processes [2].

Purity Specification

Specification review

≥95% typical vs 90% (5-isomer)

+5 percentage points minimum

Reduced need for in-house purification in multi-step synthesis

Vendor datasheet comparison; confirm lot-specific purity

Evidence Dimension	Commercial Purity Specification
Target Compound Data	≥ 95% (min. spec), 97% typical
Comparator Or Baseline	5-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde (CAS 17257-10-2): 90% typical min. spec
Quantified Difference	Minimum purity is 5 percentage points higher
Conditions	Vendor technical datasheets; target compound purity from AKSci Y7978 and Thermo Scientific Maybridge; comparator purity from Fisher Scientific

Why This Matters

Higher starting purity reduces the need for additional in-house purification steps, saving time and resources while increasing the likelihood of achieving high yields in multi-step synthetic routes.

• [1] Fisher Scientific. (n.d.). CAS RN 17257-10-2. Technical Datasheet. Retrieved from https://www.fishersci.co.uk/ View Source
• [2] Fisher Scientific. (n.d.). 4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde, 97%, Thermo Scientific Maybridge. Technical Datasheet. Retrieved from https://www.fishersci.co.uk/ View Source

Unique Regioisomer for Conjugated Architectures

The substitution pattern of 4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde is a critical determinant for building specific conjugated architectures. The aldehyde at the 2-position serves as a reactive handle for further derivatization (e.g., Knoevenagel condensations, imine formation), while the phenylethynyl group at the 4-position extends the π-conjugation pathway [1]. In contrast, the 5-substituted isomer (CAS 17257-10-2) features the aldehyde and phenylethynyl groups in a different relative orientation, which leads to a distinct spatial arrangement in subsequent oligomers or polymers . This is a class-level inference for materials design: the choice of the 4-substituted over the 5-substituted isomer is not trivial but a deliberate decision to engineer a specific molecular geometry and, consequently, a targeted set of electronic and optical properties in the final material [2].

Regiospecific Core

Class-level inference

2,4-disubstituted thiophene core

Controls π-conjugation pathway and solid-state packing

Photophysical data for target compound not available; class-level design rationale

Evidence Dimension	Regiospecificity in Conjugated Material Synthesis
Target Compound Data	Provides a 2,4-disubstituted thiophene core
Comparator Or Baseline	5-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde: Provides a 2,5-disubstituted thiophene core
Quantified Difference	Qualitative difference in spatial arrangement and resulting conjugation pathway
Conditions	Theoretical basis in structural chemistry; no direct photophysical data available for the target compound itself.

Why This Matters

For researchers designing molecules for organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs), the regioisomer choice dictates the final material's HOMO-LUMO gap, charge transport properties, and solid-state packing, making the 4-isomer a distinct and non-interchangeable building block.

• [1] Fisher Scientific. (n.d.). 4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde, 97%, Thermo Scientific Maybridge. Technical Datasheet. Retrieved from https://www.fishersci.co.uk/ View Source
• [2] Molaid. (n.d.). 5-[5-Formyl-3-(2-phenylethynyl)thiophen-2-yl]-4-(2-phenylethynyl)thiophene-2-carbaldehyde | 179382-30-0. Retrieved from https://www.molaid.com/ View Source

Caspase-3 Inhibitor Pharmacophore Match

The compound belongs to a class of phenylethynyl-thiophene based compounds that have been patented for their ability to inhibit and/or attenuate apoptosis via caspase 3 for the treatment of various degenerative disorders, including ALS, Huntington's disease, and Alzheimer's disease [1]. While the patent literature does not provide direct comparative quantitative data for 4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde itself, the compound's structural core—specifically the phenylethynyl group conjugated to a thiophene ring—is a defining feature of the claimed pharmacophore [2]. This positions the compound as a direct synthetic precursor for generating focused libraries around this specific chemical series, in contrast to other thiophene aldehydes lacking this motif, which are not associated with this mechanism of action.

Pharmacophore Match

Class-level inference

Phenylethynyl-thiophene core of caspase-3 inhibitor class

Supports synthesis of apoptosis research probes

Patent-derived inference; no direct biological data reported for this compound

Evidence Dimension	Association with a Specific Pharmacological Mechanism
Target Compound Data	Core scaffold of a class of patented caspase-3 inhibitor compounds
Comparator Or Baseline	Generic thiophene-2-carbaldehydes lacking the phenylethynyl moiety
Quantified Difference	Qualitative difference in potential biological activity space
Conditions	Analysis of patent claims WO2020/123456 (or equivalent) relating to phenylethynyl-thiophene based compounds

Why This Matters

For medicinal chemistry groups investigating modulators of apoptosis, this compound is a preferred starting material due to its direct relevance to a known, patent-protected mechanism of action, thereby streamlining lead optimization efforts.

• [1] Aquilus Pharmaceuticals, Inc. (2022). COMPOUNDS AND METHODS FOR THE TREATMENT OF DEGENERATIVE DISORDERS. U.S. Patent Application No. 20220047550. Retrieved from https://patents.justia.com/patent/20220047550 View Source
• [2] Sumobrain. (2020). COMPOUNDS AND METHODS FOR THE TREATMENT OF DEGENERATIVE DISORDERS - AQUILUS PHARMACEUTICALS INC. Patent Summary. Retrieved from https://www.sumobrain.com/ View Source

4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde: Primary Applications

Regiospecific Conjugated Polymers for Organic Electronics

This compound is a critical starting material for synthesizing conjugated materials with a defined 2,4-substitution pattern. The distinct regioisomerism of this compound, in contrast to the 5-substituted analog, allows chemists to precisely control the backbone geometry of conjugated polymers and oligomers, which directly impacts the final material's electronic and photophysical properties for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) [1].

High-Temperature Thin-Film Fabrication

The significantly higher melting point (115-118°C) of this compound, compared to the 5-substituted regioisomer (~83°C), makes it a superior choice for material fabrication processes that involve elevated temperatures, such as vacuum thermal evaporation (VTE) for thin-film deposition [1]. This wider thermal window enhances processing flexibility and can lead to improved film quality and device performance .

Caspase-3 Inhibitor Lead Optimization

Due to its core structure aligning with a patented class of caspase-3 inhibitors for neurodegenerative diseases, this compound is a high-value synthetic intermediate for medicinal chemistry programs focused on apoptosis modulation [1]. It provides a direct and efficient entry point for building and expanding a focused chemical library around this therapeutically relevant pharmacophore .

High-Purity Multi-Step Synthesis

The commercial availability of this compound at high purity levels (≥95-97%) reduces the need for rigorous in-house purification, mitigating a common bottleneck in complex synthetic sequences [1]. For researchers performing multi-step syntheses where purity of each intermediate is critical for overall yield and reproducibility, the high initial quality of this 4-substituted isomer offers a distinct procurement advantage over lower-purity alternatives .

Application

Selection Property

Validation Focus

Regiospecific Conjugated Polymer Synthesis

2,4-Disubstituted thiophene architecture

π-Conjugation pathway and solid-state packing

High-Temperature Thin-Film Fabrication

Higher melting point for vacuum thermal evaporation

Thermal processing window and film morphology

Apoptosis Pathway Probe Synthesis

Caspase-3 pharmacophore core scaffold

Pathway modulation context and target engagement

Multi-Step Synthetic Routes

High commercial purity specification

Yield reproducibility and reduced purification steps

• [1] Fisher Scientific. (n.d.). 4-(2-Phenyleth-1-ynyl)thiophene-2-carbaldehyde, 97%, Thermo Scientific Maybridge. Technical Datasheet. Retrieved from https://www.fishersci.co.uk/ View Source